Cas no 344287-24-7 (4-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid)

• Product Name: 4-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid
• CAS No: 344287-24-7
• MF: C₁₀H₇FO₃
• MW: 194.159186601639
• CID: 2106822
• PubChem ID: 13044636
• Update Time: 2025-05-20

4-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-?fluoro-?3-?methyl-2-?Benzofurancarboxylic acid
• 4-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid
• DTXSID201254210
• SCHEMBL23532053
• 344287-24-7
• 4-fluoro-3-methyl-benzofuran-2-carboxylic acid
• 4-fluoro-3-methyl-2-Benzofurancarboxylic acid
• 2-Benzofurancarboxylic acid, 4-fluoro-3-methyl-
• 4-Fluoro-3-methylbenzofuran-2-carboxylic acid
• DA-23107
• F98332

• Inchi： 1S/C10H7FO3/c1-5-8-6(11)3-2-4-7(8)14-9(5)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： RJFMKOMFFWXGDS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(C)=C(C(=O)O)O2

Computed Properties

• Exact Mass: 194.03792224g/mol
• Monoisotopic Mass: 194.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 2.6

Additional information on 4-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

Introduction to 4-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (CAS No. 344287-24-7)

The compound 4-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (CAS No. 344287-24-7) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the class of benzofurans, which are aromatic heterocycles consisting of a benzene ring fused to a furan ring. The presence of the fluoro and methyl substituents at specific positions on the benzofuran framework introduces unique electronic and steric properties, making this compound a valuable subject for both academic and industrial research.

Benzofurans are known for their versatility in organic synthesis and their ability to participate in various chemical reactions, including nucleophilic aromatic substitution, electrophilic aromatic substitution, and cycloaddition reactions. The carboxylic acid group attached to the benzofuran ring further enhances the compound's reactivity and functional diversity. This makes 4-fluoro-3-methyl-1-benzofuran-2-carboxylic acid a potential candidate for applications in drug discovery, agrochemicals, and advanced materials.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the benzofuran framework with high precision. The strategic placement of substituents, such as the fluoro and methyl groups, has been achieved through directed metallation techniques, ensuring high regioselectivity and yield.

The fluoro group at position 4 plays a crucial role in modulating the electronic properties of the molecule. Fluorine's electronegativity introduces electron-withdrawing effects, which can influence the reactivity of the carboxylic acid group and other functional moieties. This modulation is particularly important in medicinal chemistry, where such effects can enhance bioavailability or target specificity.

The methyl group at position 3 contributes to steric effects, which can influence both the physical properties of the compound (such as solubility) and its interactions with biological systems. These steric effects are critical in drug design, where they can help optimize pharmacokinetic profiles or reduce off-target interactions.

Recent studies have highlighted the potential of benzofurans as scaffolds for kinase inhibitors due to their ability to form hydrogen bonds with key residues in enzyme active sites. The carboxylic acid group in 4-fluoro-3-methyl-1-benzofuran-2-carboxylic acid can act as a hydrogen bond donor or acceptor, making it an attractive lead compound for developing inhibitors against various protein kinases implicated in cancer and inflammatory diseases.

In addition to its medicinal applications, this compound has shown promise in materials science. Its aromaticity and functional groups make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) or photovoltaic materials. Researchers have explored its ability to form self-assembled monolayers or integrate into conjugated systems for enhanced electronic performance.

The synthesis of 4-fluoro-3-methyl-1-benzofuran-2-carboxylic acid involves a series of well-established organic transformations. A common approach begins with the preparation of a substituted furan derivative, followed by arylation to form the benzofuran framework. The introduction of substituents is typically achieved through electrophilic substitution or directed metallation strategies. The final step involves oxidation or hydrolysis to introduce the carboxylic acid group at position 2.

Quality control measures are essential during synthesis to ensure high purity and consistency. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to confirm the identity and purity of the final product.

In terms of storage and handling, this compound should be kept under dry conditions to prevent hydrolysis or degradation. Proper labeling and adherence to safety protocols are recommended when working with this material in a laboratory setting.

Looking ahead, ongoing research aims to further elucidate the biological activity profiles of 4-fluoro-3-methyl-1-benzofuran-2-carboxylic acid across various disease models. Collaborative efforts between chemists and biologists are expected to uncover new therapeutic applications for this versatile compound.